![molecular formula C25H22N4O4S B4172574 2-(4-biphenylyloxy)-N-{4-[(2-pyrimidinylamino)sulfonyl]phenyl}propanamide](/img/structure/B4172574.png)
2-(4-biphenylyloxy)-N-{4-[(2-pyrimidinylamino)sulfonyl]phenyl}propanamide
Overview
Description
2-(4-biphenylyloxy)-N-{4-[(2-pyrimidinylamino)sulfonyl]phenyl}propanamide, also known as BPS-5, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to a class of compounds known as sulfonylureas, which are commonly used in the treatment of diabetes. However, BPS-5 has been found to have a range of other potential applications, particularly in the field of biochemistry and physiology.
Mechanism of Action
2-(4-biphenylyloxy)-N-{4-[(2-pyrimidinylamino)sulfonyl]phenyl}propanamide works by binding to the active site of enzymes and preventing them from carrying out their normal functions. This can be achieved through a range of mechanisms, including competitive inhibition, non-competitive inhibition, and allosteric inhibition. The specific mechanism of action of this compound depends on the enzyme being targeted.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects, depending on the enzyme being targeted. For example, this compound has been found to inhibit the activity of the enzyme protein kinase CK2, which plays a role in a range of biological processes including cell cycle regulation and DNA damage response. Inhibition of this enzyme by this compound has been shown to induce apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(4-biphenylyloxy)-N-{4-[(2-pyrimidinylamino)sulfonyl]phenyl}propanamide in lab experiments is its specificity. This compound has been found to target a range of enzymes with high specificity, meaning that it can be used to study the role of these enzymes in a range of biological processes with minimal off-target effects. However, one limitation of using this compound is its potential toxicity. Like many chemical compounds, this compound can be toxic at high concentrations, and care must be taken when using it in lab experiments.
Future Directions
There are a range of future directions for research on 2-(4-biphenylyloxy)-N-{4-[(2-pyrimidinylamino)sulfonyl]phenyl}propanamide. One area of interest is the development of more specific inhibitors of individual enzymes. Another area of interest is the development of new methods for delivering this compound to specific cells or tissues in the body. Finally, there is also interest in studying the potential applications of this compound in the treatment of diseases such as cancer and diabetes.
Conclusion:
In conclusion, this compound is a chemical compound that has a range of potential applications in scientific research. Its specificity and ability to inhibit the activity of a range of enzymes make it a valuable tool for studying the role of these enzymes in a range of biological processes. However, care must be taken when using this compound in lab experiments due to its potential toxicity.
Scientific Research Applications
2-(4-biphenylyloxy)-N-{4-[(2-pyrimidinylamino)sulfonyl]phenyl}propanamide has been extensively studied for its potential applications in scientific research. One of the most promising applications of this compound is in the field of biochemistry, where it has been found to inhibit the activity of a range of enzymes. This inhibition can be used to study the role of these enzymes in a range of biological processes, including cell signaling, metabolism, and gene expression.
Properties
IUPAC Name |
2-(4-phenylphenoxy)-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H22N4O4S/c1-18(33-22-12-8-20(9-13-22)19-6-3-2-4-7-19)24(30)28-21-10-14-23(15-11-21)34(31,32)29-25-26-16-5-17-27-25/h2-18H,1H3,(H,28,30)(H,26,27,29) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROLKBPUHTXVLPA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=NC=CC=N2)OC3=CC=C(C=C3)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H22N4O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
474.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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